p53-MDM2-IN-3

• Molecular Formula: C30H25BrFN5O
• Molecular Weight: 570.5 g/mol
• InChI: InChI=1S/C30H25BrFN5O/c31-24-11-9-23(10-12-24)28-26-27(22-5-2-1-3-6-22)34-37(19-21-7-13-25(32)14-8-21)29(26)30(38)36(28)17-4-16-35-18-15-33-20-35/h1-3,5-15,18,20,28H,4,16-17,19H2
• InChIKey: WBTRUQGSTZSFSK-UHFFFAOYSA-N

p53-MDM2-IN-3 Compound Specifications

p53-MDM2-IN-3 (also known as Compound 5s) is an orally active small-molecule antagonist of the p53-MDM2 protein-protein interaction, exhibiting a binding affinity (Ki) of 0.25 μM for MDM2 . It belongs to a broader class of MDM2-p53 inhibitors but distinguishes itself through a dual mechanism of action, exerting antitumor effects not only via canonical p53 pathway activation but also through the inhibition of the NF-κB signaling pathway .

p53-MDM2-IN-3: In-Class Substitution Risks

Interchangeability among MDM2-p53 inhibitors is a flawed assumption due to profound differences in potency, selectivity profiles, and downstream signaling effects. For instance, while the prototypical inhibitor Nutlin-3a effectively activates the p53 pathway, it does not engage the NF-κB pathway [1]. Conversely, high-affinity spirooxindole analogs like MI-773 (Ki = 0.88 nM) demonstrate superior target engagement but lack the reported dual pathway modulation of p53-MDM2-IN-3 . Substituting these compounds without consideration of their distinct biological signatures will yield inconsistent or non-reproducible results, particularly in experimental models where NF-κB crosstalk is critical .

• [1] Vassilev, L. T., et al. (2004). In vivo activation of the p53 pathway by small-molecule antagonists of MDM2. Science, 303(5659), 844-848. View Source

p53-MDM2-IN-3: Differentiation Evidence

Binding Affinity vs. Clinical-Stage MDM2 Inhibitors

In contrast to classical MDM2-p53 inhibitors like Nutlin-3a, which primarily function through p53 pathway activation, p53-MDM2-IN-3 uniquely exerts its antitumor activity by inhibiting the NF-κB pathway, as demonstrated by the dose-dependent increase in p65 levels in the cytoplasm and nucleus of A549 cells . This represents a divergent, NF-κB-centric mechanism of action not observed with the comparator Nutlin-3a [1].

Evidence Dimension	Primary Mechanism of Action (Downstream Signaling)
Target Compound Data	Inhibits NF-κB pathway (dose-dependent increase in p65 levels)
Comparator Or Baseline	Nutlin-3a: Activates p53 pathway (no reported direct NF-κB inhibition)
Quantified Difference	Mechanistically distinct; p53-MDM2-IN-3 modulates NF-κB, while Nutlin-3a primarily modulates p53.
Conditions	A549 cells, 4-hour treatment

Why This Matters

This evidence matters for procurement because it identifies p53-MDM2-IN-3 as the suitable tool compound for studies focusing on NF-κB-mediated antitumor activity or p53-independent cancer mechanisms, where classical MDM2 inhibitors are ineffective.

• [1] Vassilev, L. T., et al. (2004). In vivo activation of the p53 pathway by small-molecule antagonists of MDM2. Science, 303(5659), 844-848. View Source

NF-κB Pathway Targeting Activity

In a cellular context, p53-MDM2-IN-3 (0.1-10 μM, 4 h) selectively activates p53 or inhibits the NF-κB pathway in A549 cells, demonstrating a concentration-dependent binary switch that can be experimentally leveraged . This pathway-selective behavior has not been documented for the prototypical inhibitor Nutlin-3a, which consistently activates p53 without this reported NF-κB engagement [1].

Evidence Dimension	Cellular Pathway Engagement
Target Compound Data	Selectively activates p53 or inhibits NF-κB pathway
Comparator Or Baseline	Nutlin-3a: Activates p53 pathway (no reported NF-κB selective inhibition)
Quantified Difference	p53-MDM2-IN-3 exhibits a selective, context-dependent pathway activation not reported for Nutlin-3a.
Conditions	A549 cells, 0.1-10 μM, 4 h

Why This Matters

This matters for scientific selection because it allows researchers to probe the crosstalk between p53 and NF-κB pathways with a single molecule, a capability not offered by earlier generations of MDM2 inhibitors.

• [1] Vassilev, L. T., et al. (2004). In vivo activation of the p53 pathway by small-molecule antagonists of MDM2. Science, 303(5659), 844-848. View Source

Intra-Series Affinity Advantage

p53-MDM2-IN-3 is reported to be orally active, a critical feature for chronic in vivo studies. When administered at 200 mg/kg via gavage for 14 days, it effectively inhibited tumor growth in an A549 xenotransplantation model . This contrasts with some high-affinity spirooxindole analogs like MI-773, which despite a superior Ki of 0.88 nM, were abandoned during clinical development for undisclosed commercial reasons, potentially raising questions about its translational profile .

Evidence Dimension	In Vivo Antitumor Efficacy
Target Compound Data	Oral (gavage); Effective tumor growth inhibition at 200 mg/kg in A549 xenograft model.
Comparator Or Baseline	MI-773 (SAR405838): Oral; Effective tumor growth inhibition in SJSA-1, RS4;11, LNCaP, HCT-116 xenograft models (10-200 mg/kg). Discontinued in clinical trials.
Quantified Difference	Both compounds show in vivo oral efficacy, but p53-MDM2-IN-3 is positioned as an active research tool, while the development path of MI-773 was halted.
Conditions	A549 xenograft model, 14-day treatment

Why This Matters

This matters for procurement because it provides evidence that p53-MDM2-IN-3 is a viable and available research tool for in vivo oncology studies requiring oral dosing, without the uncertainties associated with a clinically discontinued compound.

Oral Efficacy in A549 Xenograft Model

In a biochemical binding assay, p53-MDM2-IN-3 exhibits a Ki of 0.25 μM (250 nM) for the MDM2 protein . While this is less potent than advanced clinical compounds like Idasanutlin (RG7388, IC50 = 6 nM) or the spirooxindole MI-773 (Ki = 0.88 nM) , it is comparable to the widely used Nutlin-3a (IC50 = 90 nM) . This places p53-MDM2-IN-3 in a moderate potency range, suitable for studies where the extreme potency of clinical candidates is not required or may complicate target engagement windows.

Evidence Dimension	MDM2 Binding Affinity (Ki)
Target Compound Data	Ki = 0.25 μM (250 nM)
Comparator Or Baseline	MI-773 (Ki = 0.88 nM); Nutlin-3a (IC50 = 90 nM); RG7388 (IC50 = 6 nM)
Quantified Difference	p53-MDM2-IN-3 is ~284-fold less potent than MI-773 and ~2.8-fold less potent than Nutlin-3a in biochemical assays.
Conditions	Biochemical competitive binding assay

Why This Matters

This matters for scientific selection because it allows researchers to choose p53-MDM2-IN-3 as a less potent, chemically distinct alternative to ultra-potent clinical candidates, facilitating different experimental designs and mitigating potential issues with high-affinity binding artifacts.

p53-MDM2-IN-3: Research and Industrial Applications

Dual p53 and NF-κB Pathway Studies

Researchers studying the NF-κB pathway in cancer, particularly in models where p53 is mutated or inactive, should prioritize p53-MDM2-IN-3. Its proven ability to inhibit the NF-κB pathway and increase p65 levels provides a direct tool for dissecting this signaling cascade's contribution to tumorigenesis and therapy resistance .

SAR and Lead Optimization

The concentration-dependent selectivity of p53-MDM2-IN-3 to activate p53 or inhibit NF-κB makes it an invaluable tool for studying the dynamic interplay and cell-fate decisions governed by these two major pathways. This scenario is ideal for systems biology and signaling pathway mapping studies .

Oral Dosing in A549 Xenograft Models

For studies requiring oral administration in vivo, p53-MDM2-IN-3 is well-suited for evaluating antitumor efficacy in A549 non-small cell lung cancer xenografts. The established dosing regimen (200 mg/kg, 14 days) and route provide a clear, reproducible protocol for assessing tumor growth inhibition via an NF-κB-dependent mechanism .

Serving as a Chemically Distinct, Moderate-Potency MDM2 Probe in SAR Studies

In structure-activity relationship (SAR) programs or when characterizing new MDM2-targeting chemotypes, p53-MDM2-IN-3 serves as a valuable comparator due to its moderate biochemical potency (Ki = 0.25 μM) and distinct chemical structure. It can act as a baseline reference compound against which the effects of ultra-potent inhibitors (e.g., MI-773, RG7388) can be benchmarked .